Cas no 2171918-48-0 ((1,2-thiazol-4-yl)methanethiol)

• Product Name: (1,2-thiazol-4-yl)methanethiol
• CAS No: 2171918-48-0
• MF: C₄H₅NS₂
• MW: 131.21919798851
• CID: 5813162
• PubChem ID: 152373394
• Update Time: 2023-12-30

(1,2-thiazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1,2-thiazol-4-yl)methanethiol
• 2171918-48-0
• EN300-1288857

• Inchi： 1S/C4H5NS2/c6-2-4-1-5-7-3-4/h1,3,6H,2H2
• InChI Key： XDWJOKBDGLDLBT-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)CS

Computed Properties

• Exact Mass: 130.98634151g/mol
• Monoisotopic Mass: 130.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.1Ų